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Compound of Interest

Compound Name: (E)-2-Decenoic acid

Cat. No.: B1587902 Get Quote

(E)-2-Decenoic acid, a medium-chain fatty acid, is emerging as a molecule of significant

interest to the scientific community. This technical guide provides an in-depth review of the

existing research on (E)-2-decenoic acid and its derivatives, with a focus on its diverse

biological activities, underlying mechanisms of action, and potential therapeutic applications.

The content is tailored for researchers, scientists, and drug development professionals,

presenting quantitative data, detailed experimental methodologies, and visual representations

of key signaling pathways.

Introduction
(E)-2-Decenoic acid belongs to a class of unsaturated fatty acids that have demonstrated a

range of biological effects. While its close relative, 10-hydroxy-2-decenoic acid (10-HDA), a

major component of royal jelly, has been more extensively studied for its health-promoting

properties, (E)-2-decenoic acid and its esters are now gaining attention for their own unique

pharmacological profiles.[1][2] Research has highlighted their potential in areas such as

neuroscience, oncology, and infectious diseases. This guide will synthesize the current

understanding of these activities, providing a foundation for future research and development.

Antimicrobial and Anti-Biofilm Activity
Several isomers of decenoic acid have demonstrated significant antimicrobial properties.[3]

While data specifically on the minimum inhibitory concentrations (MIC) of (E)-2-decenoic acid
is not as abundant as for other isomers, related compounds show potent activity against a

range of pathogens. For instance, 10-HDA exhibits broad-spectrum antibacterial activity.[3] The
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cis-isomer, cis-2-decenoic acid, is a well-characterized bacterial signaling molecule that can

induce the dispersal of established biofilms and inhibit their formation at very low

concentrations.[3][4] This suggests that (E)-2-decenoic acid may also possess anti-biofilm

capabilities, a critical area of research in the face of rising antimicrobial resistance.

The proposed mechanism for the anti-biofilm activity of decenoic acid isomers involves the

disruption of bacterial cell-to-cell communication and the expression of virulence factors.[3]

Furthermore, studies have shown that these fatty acids can increase the metabolic activity of

bacteria, potentially reverting persistent cells to a state more susceptible to conventional

antibiotics.[4]

Table 1: Antimicrobial and Anti-Biofilm Activity of Decenoic Acid Isomers

Compound Microorganism Activity Concentration Reference

cis-2-Decenoic

Acid

Pseudomonas

aeruginosa
Biofilm dispersal

Low

concentrations
[3][4]

10-Hydroxy-2-

decenoic Acid

Staphylococcus

aureus
Antibacterial 23–44 µM [3]

10-Hydroxy-2-

decenoic Acid

Streptococcus

alactolyticus
Antibacterial 23–44 µM [3]

10-Hydroxy-2-

decenoic Acid

Staphylococcus

intermedius B
Antibacterial 23–44 µM [3]

(2E)-dodecenal
Salmonella

choleraesuis
Antibacterial

IC50 of 6.25

µg/mL
[5]

Galagania

fragrantissima oil

((2E)-dodecenal)

Methicillin-

resistant

Staphylococcus

aureus (MRSA)

Antibacterial
MIC: 39 µg/mL,

MBC: 78 µg/mL
[5]

Neurotrophic and Neuroprotective Effects
A significant body of research points to the neurotrophic-like activities of (E)-2-decenoic acid
derivatives, particularly the ethyl ester (DAEE).[6][7][8][9] These compounds have been shown
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to activate key intracellular signaling pathways typically associated with neurotrophins like

brain-derived neurotrophic factor (BDNF).

Signaling Pathways
DAEE has been found to activate the mitogen-activated protein kinase (MAPK)/extracellular

signal-regulated kinase (ERK) 1/2 pathway, as well as phosphatidylinositol 3-kinase (PI3K) and

the cAMP-response element binding protein (CREB).[6][7] This activation occurs independently

of neurotrophin Trk receptors, suggesting a novel mechanism of action.[6] The activation of

these pathways is crucial for neuronal survival, differentiation, and synaptic plasticity.

DAEE

MEK

PI3K

MAPK/ERK1/2

CREB

Synapse-specific
proteins

BDNF & NT-3 RNA

10-HDA

Induction of Apoptosis

Bcl-2 (down) Bax (up) Caspase-3 (up) Tumor Growth Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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